Cas no 1806877-56-4 (3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine
• CAS No: 1806877-56-4
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4872103
• Update Time: 2025-05-18

3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine

• Inchi： 1S/C8H6F2N2O2/c1-14-5-2-6(13)12-7(8(9)10)4(5)3-11/h2,8H,1H3,(H,12,13)
• InChI Key： ZNKIYGWBTIKXMI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0
• Topological Polar Surface Area: 62.1

Additional information on 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine

Research Briefing on 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine (CAS: 1806877-56-4)

In recent years, the compound 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine (CAS: 1806877-56-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of difluoromethyl and cyano groups enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel bioactive molecules.

Recent studies have focused on the synthesis and optimization of 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine to improve its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of kinase inhibitors, particularly for targeting oncogenic pathways. The compound's ability to modulate enzyme activity through selective binding has been demonstrated in preclinical models, suggesting its utility in treating cancers with dysregulated kinase signaling.

Another area of interest is the compound's application in agrochemicals. Research published in Pest Management Science (2024) explored its derivatives as potent fungicides. The difluoromethyl group was found to enhance the compound's stability and bioavailability, leading to improved efficacy against fungal pathogens in crops. These findings underscore the versatility of 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine as a building block for both pharmaceutical and agricultural innovations.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 study in Organic Process Research & Development detailed a cost-effective and environmentally friendly route for its synthesis, utilizing catalytic methods to minimize waste and improve yield. This progress addresses previous challenges associated with the compound's complex structure and paves the way for its broader adoption in industrial applications.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine (CAS: 1806877-56-4) represents a multifaceted tool in chemical biology, with emerging roles in drug discovery, agrochemical development, and synthetic chemistry. Ongoing research continues to uncover its potential, driven by its unique structural features and functional versatility. Future studies are expected to further elucidate its mechanisms of action and expand its applications across diverse fields.